Cas no 2138126-51-7 (Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-)

• Product Name: Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-
• CAS No: 2138126-51-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5294273
• Update Time: 2025-10-22

Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-6-8-5-9(8)10(14)7-16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9-/m0/s1
• InChI Key： CPECRTVCAOEVTO-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@@H]1C[C@@H]1C(COC)=O

Additional information on Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-

Comprehensive Overview of Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 2138126-51-7)

The compound Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 2138126-51-7) is a specialized cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methoxyacetyl and tert-butyl carbamate moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like this compound has surged due to their role in asymmetric synthesis. The rel- configuration indicates its relative stereochemistry, which is critical for achieving desired selectivity in synthetic pathways. This aligns with the growing focus on stereoselective reactions in organic chemistry, a topic frequently searched by professionals in the field. Additionally, its CAS No. 2138126-51-7 is often queried in databases like SciFinder and Reaxys for patent and literature reviews.

The 1,1-dimethylethyl ester (tert-butyl ester) group in this molecule enhances its stability, making it suitable for prodrug design—a trending area in pharmaceutical formulation. Prodrugs improve bioavailability and reduce side effects, addressing common challenges in drug development. This connection to drug delivery optimization makes the compound relevant to current discussions on precision medicine and targeted therapies.

From a synthetic perspective, the cyclopropyl ring in Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel- is noteworthy. Cyclopropanes are known for their ring strain, which can impart unique reactivity and conformational rigidity to molecules. This property is exploited in fragment-based drug design, another hot topic in computational chemistry and molecular modeling circles.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional intermediates, it lacks functional groups flagged by green chemistry guidelines, making it a candidate for sustainable synthesis. Searches for eco-friendly reagents and benign by design strategies often highlight such structurally optimized compounds.

In summary, Carbamic acid, N-[[(1R,2S)-2-(2-methoxyacetyl)cyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 2138126-51-7) exemplifies the intersection of innovative chemistry and practical applications. Its relevance to high-value synthesis, stereochemical control, and drug development ensures its continued prominence in scientific literature and industrial workflows.